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Compound of Interest

Compound Name: 2-Furanmethanethiol formate
CAS No.: 59020-90-5
Cat. No.: B1583736
Get Quote
. J

CAS: 59020-90-5 | FEMA: 3158[1][2]

Executive Summary

Furfuryl thiol formate (also known as S-furfuryl thioformate) is a high-impact thioester widely
utilized in flavor chemistry for its roasted, coffee-like, and meaty organoleptic properties.[3][4]
While often perceived as safer than its free thiol counterparts due to a higher flash point
(>110°C), this compound presents a "Trojan Horse" hazard profile.

Upon exposure to moisture or slightly acidic/basic conditions, the ester linkage hydrolyzes to
release furfuryl mercaptan (CAS 98-02-2)—a compound with a drastically lower flash point
(~45°C) and an odor detection threshold in the parts-per-trillion range. Therefore, safety
protocols must be designed not just for the formate ester, but for the containment of its
inevitable, potent hydrolysis products. This guide outlines a zero-tolerance odor containment
strategy and inert-atmosphere handling procedures.

Physicochemical Identity & Properties[1][2][3][5][6]
[7]
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Property Value Relevance to Safety
CAS Number 59020-90-5 Unique Identifier
Molecular Formula CeHe0O2S Thioester functionality
Molecular Weight 142.18 g/mol Vapor density calculation
Colorless to yellow-brown Darkening indicates
Appearance o o o
liquid oxidation/polymerization

Combustible (Class 1lIB), but
Flash Point >110°C (> 230°F) degradation products are
Flammable

Denser than water; sinks in

Specific Gravity 1.213 -1.223 @ 20°C )
aqueous spills
N Insoluble in water; Soluble in Lipophilic; readily absorbs into

Solubility ) ]

EtOH, oils skin/fat
o Roasted coffee, sulfurous, S )

Odor Description High risk of olfactory fatigue

meaty

Hazard Architecture: The Hydrolysis Risk

The primary safety oversight with thioformates is treating them solely as stable esters. The
fundamental risk mechanism is Hydrolytic Cleavage.

Mechanism of Hazard Evolution

In the presence of atmospheric moisture, the formate group acts as a leaving group. This
reaction is autocatalytic; the formic acid generated lowers the pH, potentially accelerating
further hydrolysis or polymerization of the resulting furan ring.

Visualizing the Pathway:
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Figure 1: Hydrolytic degradation pathway converting the stable formate into volatile and
flammable furfuryl mercaptan.

Engineering Controls & PPE
The "Barrier" Concept

Due to the pervasive nature of sulfur odors, standard laboratory ventilation is often insufficient
to prevent building-wide complaints. A Three-Zone Containment strategy is required.

e Zone 1 (Primary): The reaction vessel or storage bottle, always kept under an inert
atmosphere (Argon/Nitrogen).

e Zone 2 (Secondary): A dedicated fume hood with a face velocity >100 fpm. All transfers
occur over a secondary containment tray lined with bleach-soaked pads.

o Zone 3 (Tertiary): The laboratory negative pressure differential.

Personal Protective Equipment (PPE)

o Respiratory: If working outside a hood (not recommended), a full-face respirator with organic
vapor/acid gas cartridges (OV/AG) is mandatory.

e Dermal: Double-gloving is standard.

o Inner Layer: Nitrile (4 mil).
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o Quter Layer: Laminate film (Silver Shield/4H) or thick Butyl rubber. Thioesters penetrate
standard nitrile rapidly.

o Odor Control: A "lab coat only" policy. Lab coats used for sulfur work must never leave the
lab area to prevent cross-contamination of common areas.

Experimental Protocol: Inert Atmosphere Aliquoting

Objective: To dispense furfuryl thiol formate without introducing moisture (hydrolysis trigger) or
releasing odor.

Reagents & Equipment

 Furfuryl thiol formate (Source container).[2][3]
e Dry solvent (e.g., Dichloromethane or Ethanol), anhydrous.
e Schlenk line or Nitrogen balloon with needle inlet.

e Quenching Solution: 10% Sodium Hypochlorite (Bleach) or 3% Hydrogen Peroxide in dilute
NaOH.

Workflow

e Preparation:
o Place a secondary containment tray in the fume hood.

o Pre-wet a localized spill pad with the Quenching Solution and place it in the tray. This acts
as a "scrubber" for micro-droplets.

e Inerting:
o Flush the receiving vial with Argon/Nitrogen for 2 minutes.
o Insert a septum into the source bottle if not already present.

o Transfer (Syringe Technique):

© 2026 BenchChem. All rights reserved. 4/9 Tech Support


https://www.guidechem.com/encyclopedia/furfuryl-thioformate-dic25290.html
https://www.nbinno.com/article/flavors/chemical-insights-understanding-furfuryl-thioformates-properties-ho
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583736?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Use a gas-tight glass syringe.
o Inject inert gas into the source bottle to equalize pressure.
o Withdraw the required volume of furfuryl thiol formate.

o Crucial Step: As the needle is withdrawn, immediately wipe the tip with a bleach-soaked
Kimwipe held in the other hand (inside the hood) to oxidize the residual drop before it

evaporates.
» Dispensing:
o Inject into the receiving vial.
o Immediately cap and seal the receiving vial with Parafilm.
o Decontamination:
o Draw Quenching Solution into the used syringe. Let sit for 5 minutes.
o Expel into a dedicated "Quenched Sulfur Waste" container (pH > 10).

Visualizing the Workflow:
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Figure 2: Safe aliquoting workflow emphasizing immediate oxidation of residues.

Storage & Stability Management[9][10]

o Temperature: Store refrigerated (2-8°C).

* Atmosphere: Headspace must be backfilled with Argon after every use. Oxygen promotes
the formation of disulfides; moisture promotes hydrolysis.

+ Container: Amber glass with Teflon-lined caps. Avoid metal containers (iron/copper) which
can catalyze degradation.
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Emergency Response Protocols
Spill Management (Small Scale < 50 mL)

Do NOT use water. Water will spread the hydrophobic ester and accelerate hydrolysis.
o Evacuate: Clear the immediate area.
« |solate: Close lab doors to maintain negative pressure.
e Neutralize:
o Cover the spill with an absorbent material (vermiculite or sand).
o Pour dilute bleach (5-10%) or Hydrogen Peroxide (3%) gently over the absorbent.
o Note: Bleach reaction is exothermic; proceed slowly.

o Clean Up: Allow 15-20 minutes contact time. Scoop into a double-bagged waste container.
Seal and label "Sulfur Waste - Oxidized."

First Aid[10]

 Inhalation: Move to fresh air immediately. If breathing is difficult, administer oxygen. The
breakdown product (formic acid) is an irritant; the thiol is a central nervous system
depressant at high concentrations.

» Skin Contact: Wash with soap and water, then rinse with a dilute solution of baking soda
(sodium bicarbonate) to neutralize any formic acid and help desorb the thiol.

o Eye Contact: Rinse for 15 minutes. Seek medical attention immediately.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Formate]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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